Cas no 2172232-59-4 (3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2172232-59-4
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 6326622
• PubChem ID: 165791747
• Update Time: 2025-05-20

3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• EN300-1581963
• 2172232-59-4

• Inchi： 1S/C14H18FNO2/c1-14(2,3)10-7-16-11-6-8(15)4-5-9(11)12(10)13(17)18/h4-6,10,12,16H,7H2,1-3H3,(H,17,18)
• InChI Key： LUXPLKFHBZWYAC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NCC(C2C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

3-Tert-Butyl-7-Fluoro-1,2,3,4-Tetrahydroquinoline-4-Carboxylic Acid: A Comprehensive Overview

The compound 3-Tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by the CAS number 2172232-59-4, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a tetrahydroquinoline backbone with substituents at positions 3 and 7: a tert-butyl group and a fluoro group, respectively. The carboxylic acid functionality at position 4 further enhances its potential for various chemical modifications and biological interactions.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. The presence of the tert-butyl group at position 3 imparts steric bulk, which can influence the molecule's pharmacokinetic properties and receptor binding affinity. Similarly, the fluoro substituent at position 7 introduces electronic effects that can modulate the compound's activity. These structural features make 3-Tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid a promising candidate for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Advanced methodologies such as Suzuki coupling or Stille coupling are often employed to introduce substituents at specific positions. The carboxylic acid group can be introduced via oxidation or hydrolysis reactions, depending on the starting material and desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects on biological activity.

In terms of biological activity, 3-Tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has shown potential in several areas. Preclinical studies suggest that it exhibits moderate to high potency against various targets, including kinase enzymes and G-protein coupled receptors (GPCRs). Its ability to modulate these targets makes it a valuable tool for investigating disease pathways and developing novel therapeutics. Additionally, recent research has explored its role as a lead compound in anti-inflammatory and anti-cancer drug discovery programs.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have demonstrated that the tert-butyl group enhances lipophilicity, potentially improving absorption and bioavailability. However, this also raises concerns about potential toxicity and off-target effects. Researchers are currently exploring strategies to optimize its pharmacokinetic properties while maintaining its biological activity.

In conclusion, 3-Tert-butyl-7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a compelling example of how structural modifications can be leveraged to design molecules with tailored biological properties. With ongoing research into its synthesis, biological activity, and pharmacokinetics, this compound holds significant promise for advancing drug discovery efforts in various therapeutic areas.